Cas no 2309463-58-7 (6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one)

• Product Name: 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
• CAS No: 2309463-58-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 6270277
• PubChem ID: 138991524
• Update Time: 2025-10-15

6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-6472602
• 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one
• 2309463-58-7

• Inchi： 1S/C9H10N2O2/c1-11-5-6-4-7(10)2-3-8(6)13-9(11)12/h2-4H,5,10H2,1H3
• InChI Key： DOGXZBSXKIXOOA-UHFFFAOYSA-N
• SMILES： O1C(N(C)CC2C=C(C=CC1=2)N)=O

Computed Properties

• Exact Mass: 178.074227566g/mol
• Monoisotopic Mass: 178.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Additional information on 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one

Introduction to 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one (CAS No. 2309463-58-7)

6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2309463-58-7, belongs to the benzoxazinone class of molecules, which are known for their diverse pharmacological effects. The presence of both amino and methyl substituents in its structure suggests a high degree of reactivity and versatility, making it a valuable scaffold for drug discovery and development.

The chemical structure of 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one consists of a fused benzene ring and an oxygen-containing heterocycle, with the amino group positioned at the 6th carbon atom and a methyl group at the 3rd carbon atom. This arrangement contributes to its stability while allowing for various functionalization strategies. The dihydro moiety further enhances its solubility and bioavailability, which are critical factors in pharmaceutical applications.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoxazinone derivatives. Studies have shown that these compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one molecule has been investigated for its ability to interact with specific biological targets, making it a promising candidate for further research.

One of the most compelling aspects of 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one is its potential as a lead compound in the development of novel therapeutic agents. Researchers have utilized computational methods to predict its binding affinity to various enzymes and receptors. These studies suggest that it may inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its interaction with DNA-binding proteins has been explored, indicating potential applications in oncology.

The synthesis of 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity. For instance, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the core benzoxazinone ring system. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in drug discovery have emphasized the importance of structure-based drug design. The three-dimensional structure of 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one has been determined using X-ray crystallography and molecular modeling techniques. These studies provide valuable insights into how the compound interacts with biological targets at the atomic level. This information is crucial for designing derivatives with enhanced potency and selectivity.

The pharmacokinetic properties of 6-amino-3-methyl-3,4-dihydro-2H-1,3-benzoxazin-2-one have also been evaluated in preclinical studies. These investigations have focused on its absorption, distribution, metabolism, excretion (ADME) profile. The compound has demonstrated favorable solubility and stability in vitro, suggesting good bioavailability after oral administration. Additionally, preliminary toxicology studies indicate that it is well-tolerated at therapeutic doses.

In conclusion,6-amino-3-methyl-(...)one (CAS No. 2309463587) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and potential biological activities. Its investigation as a lead compound holds promise for the development of new treatments targeting various diseases. As research continues to uncover new insights into its pharmacological properties,this molecule is poised to play a crucial role in future therapeutic strategies.